Cas no 915376-57-7 (Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]-)

Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]- structure
915376-57-7 structure
Product name:Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]-
CAS No:915376-57-7
MF:C15H16NO3P
MW:289.266204833984
CID:787115
PubChem ID:59172009

Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]-
    • 3-carbazol-9-ylpropylphosphonic acid
    • MFCD33403311
    • (3-(9H-Carbazol-9-yl)propyl)phosphonic acid
    • SYPSXKFLPUSGSP-UHFFFAOYSA-N
    • SCHEMBL3218835
    • 3-(9H-CARBAZOL-9-YL)PROPYLPHOSPHONIC ACID
    • [3-(9H-CARBAZOL-9-YL)PROPYL]PHOSPHONIC ACID
    • DTXSID90731199
    • 915376-57-7
    • Inchi: InChI=1S/C15H16NO3P/c17-20(18,19)11-5-10-16-14-8-3-1-6-12(14)13-7-2-4-9-15(13)16/h1-4,6-9H,5,10-11H2,(H2,17,18,19)
    • InChI Key: SYPSXKFLPUSGSP-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2CCCP(=O)(O)O

Computed Properties

  • Exact Mass: 289.08678037g/mol
  • Monoisotopic Mass: 289.08678037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 62.5Ų

Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB558737-10g
(3-(9H-Carbazol-9-yl)propyl)phosphonic acid; .
915376-57-7
10g
€2056.00 2025-02-14
abcr
AB558737-1g
(3-(9H-Carbazol-9-yl)propyl)phosphonic acid; .
915376-57-7
1g
€335.50 2025-02-14
abcr
AB558737-5g
(3-(9H-Carbazol-9-yl)propyl)phosphonic acid; .
915376-57-7
5g
€1195.00 2025-02-14

Additional information on Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]-

Recent Advances in the Study of Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]- (CAS: 915376-57-7)

Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]-, with the CAS number 915376-57-7, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique carbazole and phosphonic acid functional groups, exhibits promising potential in various applications, including drug development, material science, and biochemical assays. Recent studies have focused on elucidating its molecular interactions, biological activities, and potential therapeutic benefits, making it a subject of intense scientific inquiry.

One of the key areas of research involves the compound's role as a modulator of enzymatic activity. Preliminary findings suggest that Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]-, can interact with specific enzymes involved in signal transduction pathways, potentially offering a novel approach to targeted therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on certain kinases, highlighting its potential as a lead compound for the development of kinase inhibitors in cancer treatment.

In addition to its biological applications, the compound's physicochemical properties have also been a focal point of recent investigations. Researchers have explored its stability, solubility, and reactivity under various conditions, providing valuable insights for its formulation and delivery in pharmaceutical products. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and confirm its purity, ensuring reliable results in subsequent studies.

Another noteworthy aspect of Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]-, is its potential use in material science. Its carbazole moiety, known for its photophysical properties, has been investigated for applications in organic electronics, including light-emitting diodes (LEDs) and photovoltaic devices. A recent study in Advanced Materials reported the compound's ability to enhance the efficiency of organic semiconductors, opening new avenues for its use in next-generation electronic materials.

Despite these promising developments, challenges remain in the practical application of this compound. Issues such as scalability of synthesis, bioavailability, and potential toxicity need to be addressed in future research. Collaborative efforts between chemists, biologists, and material scientists will be crucial in overcoming these hurdles and unlocking the full potential of Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]-.

In conclusion, the latest research on Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]- (CAS: 915376-57-7) underscores its multifaceted potential in chemical biology and pharmaceutical sciences. From its role in enzyme modulation to its applications in material science, this compound continues to inspire innovative research and development. As studies progress, it is anticipated that further discoveries will solidify its position as a valuable tool in both therapeutic and technological advancements.

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:915376-57-7)Phosphonic acid, P-[3-(9H-carbazol-9-yl)propyl]-
A959871
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):199.0/708.0/1218.0